2-([(2-Methylpropyl)sulfonyl]methyl)piperidine hydrochloride

• Molecular Formula: C10H22ClNO2S
• Molecular Weight: 255.81 g/mol
• IUPAC Name: 2-(2-methylpropylsulfonylmethyl)piperidine;hydrochloride
• InChI: InChI=1S/C10H21NO2S.ClH/c1-9(2)7-14(12,13)8-10-5-3-4-6-11-10;/h9-11H,3-8H2,1-2H3;1H
• InChI Key: SOQRKUBIBIXLET-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CS(=O)(=O)CC1CCCCN1.Cl

Description

2-([(2-Methylpropyl)sulfonyl]methyl)piperidine hydrochloride (CAS: 1864062-50-9) is a piperidine derivative with a molecular weight of 255.81 and the formula C₁₀H₂₀ClNO₂S. The compound features a sulfonylmethyl group attached to the piperidine ring, with a 2-methylpropyl (isobutyl) substituent on the sulfonyl moiety. Current data gaps include toxicity profiles, environmental impact, and regulatory status .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-([(2-METHYLPROPYL)SULFONYL]METHYL)PIPERIDINEHYDROCHLORIDE typically involves the reaction of piperidine with 2-methylpropyl sulfonyl chloride under controlled conditions. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial reactors and precise control of reaction parameters such as temperature, pressure, and pH to ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

2-([(2-METHYLPROPYL)SULFONYL]METHYL)PIPERIDINEHYDROCHLORIDE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides and sulfones.

Reduction: Reduction reactions can convert the sulfonyl group to a sulfide.

Substitution: The compound can undergo nucleophilic substitution reactions, where the sulfonyl group can be replaced by other nucleophiles

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Nucleophiles like amines, thiols, and alcohols are commonly used in substitution reactions

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Sulfides.

Substitution: Various substituted piperidine derivatives

Scientific Research Applications

2-([(2-METHYLPROPYL)SULFONYL]METHYL)PIPERIDINEHYDROCHLORIDE has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly in the design of new pharmaceuticals.

Industry: Used in the production of various chemical intermediates and as a reagent in organic synthesis

Mechanism of Action

The mechanism of action of 2-([(2-METHYLPROPYL)SULFONYL]METHYL)PIPERIDINEHYDROCHLORIDE involves its interaction with specific molecular targets in biological systems. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Comparison with Structurally Similar Piperidine Derivatives

Structural and Functional Group Analysis

The compound’s key differentiator is the sulfonylmethyl group, which contrasts with other piperidine-based compounds bearing ester, ether, or aryl substituents. Below is a comparative analysis:

Table 1: Structural Comparison

Compound Name	CAS	Molecular Formula	Molecular Weight	Key Functional Groups
2-([(2-Methylpropyl)sulfonyl]methyl)piperidine HCl	1864062-50-9	C₁₀H₂₀ClNO₂S	255.81	Piperidine, sulfonylmethyl, isobutyl
4-(Diphenylmethoxy)piperidine HCl	65214-86-0	C₁₈H₂₁NO•HCl	303.83	Piperidine, diphenylmethoxy
Ethylphenidate Hydrochloride	19716-79-1	C₁₄H₂₀ClNO₂	277.77	Piperidine, phenylacetate ester
Fenpropidin	67306-03-0*	C₁₈H₂₉N	259.44	Piperidine, substituted propyl

*Fenpropidin CAS inferred from .

• Sulfonyl vs.

Pharmacological and Toxicological Profiles

Available data on toxicity and hazards vary significantly among analogs:

Table 2: Hazard and Toxicology Comparison

Compound Name	Acute Hazards	Chronic Hazards	Environmental Impact
2-([(2-Methylpropyl)sulfonyl]methyl)piperidine HCl	Not reported	Not reported	Not studied
4-(Diphenylmethoxy)piperidine HCl	Harmful (delayed effects)	Not applicable	Incomplete data
Ethylphenidate Hydrochloride	Well-characterized*	Limited data	Not reported
(2S)-2,5-Diaminopentanamide dihydrochloride	Not classified	Insufficient studies	No data

*Ethylphenidate is a pharmaceutical impurity with established safety thresholds .

• Data Gaps : The target compound lacks detailed toxicological studies, unlike 4-(Diphenylmethoxy)piperidine HCl, which is flagged for acute harm .
• Environmental Persistence: Neither the target compound nor 4-(Diphenylmethoxy)piperidine HCl have complete ecological impact assessments, posing challenges for risk mitigation .

Regulatory and Application Context

• Pharmaceutical Relevance : Ethylphenidate and Methylphenidate Hydrochloride (CAS 23655-65-4) are used in ADHD treatment, highlighting piperidine’s role in central nervous system (CNS) therapeutics. The target compound’s sulfonyl group may target different receptors or enzymes .
• Agricultural Use: Fenpropidin () is a fungicide, suggesting piperidine derivatives can serve diverse roles.
• Regulatory Status : 4-(Diphenylmethoxy)piperidine HCl references multiple regulatory frameworks (e.g., EPA, EFSA), whereas the target compound’s compliance status is undocumented .

Biological Activity

2-([(2-Methylpropyl)sulfonyl]methyl)piperidine hydrochloride is a piperidine derivative characterized by the presence of a sulfonyl group and a 2-methylpropyl side chain. This compound has garnered interest due to its potential biological activities and unique structural properties. Understanding its biological activity is crucial for exploring its applications in medicinal chemistry and pharmacology.

• Molecular Formula : C10H22ClNO2S
• Molecular Weight : 255.81 g/mol
• Appearance : White to off-white powder
• Solubility : Soluble in water

The compound's reactivity can be attributed to its functional groups, particularly the sulfonyl group, which can participate in nucleophilic substitution reactions, while the piperidine nitrogen can act as a nucleophile or base in various reactions .

Structure-Activity Relationship (SAR)

The biological activity of piperidine derivatives often depends on their structural features. For instance, modifications in the substituents on the piperidine ring can significantly affect their interaction with target receptors. A related study highlighted that specific substitutions can enhance agonist potency at serotonin receptors, indicating that similar investigations for 2-([(2-Methylpropyl)sulfonyl]methyl)piperidine hydrochloride could yield valuable insights into its biological efficacy .

Interaction Studies

A key area of research involves examining how 2-([(2-Methylpropyl)sulfonyl]methyl)piperidine hydrochloride interacts with neurotransmitter systems. While direct studies are sparse, analogous compounds have shown significant activity at serotonin receptors, suggesting potential pathways for this compound's action .

Antimicrobial Activity

The antimicrobial properties of piperidine derivatives have been explored extensively. For example, certain piperidinothiosemicarbazone derivatives exhibited notable activity against Mycobacterium tuberculosis, with minimum inhibitory concentrations (MICs) as low as 0.5 μg/mL against resistant strains. This suggests that modifications in the piperidine structure can lead to enhanced antimicrobial effects, which may also be applicable to 2-([(2-Methylpropyl)sulfonyl]methyl)piperidine hydrochloride .

Data Tables

Property	Value
Molecular Formula	C10H22ClNO2S
Molecular Weight	255.81 g/mol
Appearance	White to off-white powder
Solubility	Soluble in water

Biological Activity Assay	Result
MIC against M. tuberculosis	<4 μg/mL (promising)
Cytotoxicity (IC50)	>50 μg/mL (non-toxic)

Q & A

Q. What are the recommended methods for synthesizing 2-([(2-Methylpropyl)sulfonyl]methyl)piperidine hydrochloride, and what critical parameters influence yield and purity?

Synthesis typically involves sulfonylation of a piperidine precursor using 2-methylpropylsulfonyl chloride under controlled conditions. Key steps include:

• Protection of the piperidine nitrogen to prevent undesired side reactions.
• Reaction optimization : Solvent choice (e.g., dichloromethane or THF), temperature (0–25°C), and stoichiometric ratios are critical .
• Purification : Column chromatography or recrystallization to isolate the hydrochloride salt, with purity confirmed via HPLC or NMR .
• Yield factors : Excess sulfonylating agent, anhydrous conditions, and inert atmosphere (N₂/Ar) to minimize hydrolysis .

Q. Which spectroscopic techniques are most effective for characterizing the structural integrity of this compound?

• NMR spectroscopy : ¹H/¹³C NMR to confirm substitution patterns on the piperidine ring and sulfonylmethyl group. Chemical shifts for the sulfonyl moiety typically appear downfield (δ 3.0–4.0 ppm for CH₂-SO₂) .
• Mass spectrometry (MS) : High-resolution MS (HRMS) to verify molecular weight (e.g., [M+H]+ ion) and detect impurities .
• FT-IR : Peaks near 1150–1300 cm⁻¹ (S=O stretching) and 600–700 cm⁻¹ (C-S bonds) confirm sulfonyl group presence .

Q. What safety protocols should be followed when handling this compound in laboratory settings?

• Personal protective equipment (PPE) : Lab coat, nitrile gloves, and ANSI-approved goggles to avoid skin/eye contact .
• Ventilation : Use fume hoods to prevent inhalation of dust/aerosols .
• Storage : Store at 2–8°C in airtight, light-resistant containers to prevent degradation .
• Spill management : Absorb with inert material (e.g., vermiculite) and dispose as hazardous waste under local regulations .

Advanced Research Questions

Q. How can computational chemistry methods predict the reactivity or interaction mechanisms of this compound with biological targets?

• Quantum chemical calculations : Use density functional theory (DFT) to model sulfonyl group electrophilicity and piperidine ring conformation, which influence binding to enzymes/receptors .
• Molecular docking : Simulate interactions with targets (e.g., serotonin receptors) by analyzing hydrogen bonding and hydrophobic pockets .
• Reaction path analysis : Identify intermediates in degradation or metabolic pathways using ab initio methods .

Q. What strategies resolve discrepancies in reported biological activities across studies?

• Controlled replication : Standardize assay conditions (e.g., cell lines, buffer pH, incubation time) to isolate variables .
• Purity validation : Use orthogonal analytical methods (e.g., NMR + HPLC) to confirm compound integrity, as impurities may skew bioactivity results .
• Meta-analysis : Compare dose-response curves and statistical methods (e.g., IC₅₀ variability) to identify outliers .

Q. What key considerations apply when designing stability studies to assess degradation pathways under varying pH and temperature?

• Stress testing : Expose the compound to accelerated conditions (e.g., 40°C/75% RH, pH 1–13) and monitor degradation via HPLC-MS .
• Degradant identification : Isolate and characterize major breakdown products (e.g., hydrolysis of the sulfonyl group) using LC-MS/MS .
• Kinetic modeling : Calculate rate constants (k) and activation energy (Eₐ) to predict shelf-life under standard storage conditions .